2,2,2-trifluoro-N-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)acetamide

• IUPAC Name: N-[[3-(benzenesulfonyl)-1,3-oxazolidin-2-yl]methyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C12H13F3N2O4S/c13-12(14,15)11(18)16-8-10-17(6-7-21-10)22(19,20)9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,16,18)
• InChI Key: GWTCVIHKYUZPIS-UHFFFAOYSA-N
• Canonical SMILES: C1COC(N1S(=O)(=O)C2=CC=CC=C2)CNC(=O)C(F)(F)F
• Molecular Formula: C12H13F3N2O4S
• Molecular Weight: 338.30 g/mol
• CAS No.: 1170095-56-3

Description

2,2,2-trifluoro-N-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2,2,2-trifluoro-N-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)acetamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as dipeptidyl peptidase-4 (DPP-4) and glycogen phosphorylase. These enzymes play important roles in various physiological processes such as glucose metabolism and immune response.
Biochemical and Physiological Effects
This compound has been reported to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of DPP-4, which is involved in the regulation of glucose metabolism. It has also been reported to inhibit the activity of glycogen phosphorylase, which plays a role in glycogen metabolism. In addition, this compound has been shown to have anti-inflammatory and antibacterial properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2,2,2-trifluoro-N-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)acetamide in lab experiments include its high purity and good yields, as well as its potential applications in various fields. However, the limitations of using this compound include its limited solubility in water and some organic solvents, as well as its potential toxicity.

Future Directions

There are several future directions for the study of 2,2,2-trifluoro-N-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)acetamide. These include further investigation of its mechanism of action, as well as its potential applications in drug discovery and development. In addition, the development of more efficient synthesis methods and the study of its toxicity and pharmacokinetics are important areas for future research.

Synthesis Methods

The synthesis method of 2,2,2-trifluoro-N-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)acetamide involves the reaction of trifluoroacetic anhydride with a 3-(phenylsulfonyl)oxazolidin-2-amine intermediate. This reaction results in the formation of a trifluoroacetamide derivative, which is then treated with acetic anhydride to produce the final product. This method has been reported to yield high purity and good yields of the compound.

Scientific Research Applications

2,2,2-trifluoro-N-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)acetamide has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases such as cancer and bacterial infections. In biochemistry, it has been used as a tool to study protein-ligand interactions. In pharmacology, it has been studied for its effects on various physiological processes.